Cas no 70018-11-0 (1-(chloromethyl)-3-methyl-2-nitrobenzene)

• Product Name: 1-(chloromethyl)-3-methyl-2-nitrobenzene
• CAS No: 70018-11-0
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• CID: 1740559
• PubChem ID: 13573563
• Update Time: 2025-04-21

1-(chloromethyl)-3-methyl-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(chloromethyl)-3-methyl-2-nitrobenzene
• SureCN66829
• 2-nitro-3-methyl benzyl chloride
• AGN-PC-00N4EW
• 3-(chloromethyl)-2-nitrotoluene
• 1-chloromethyl-3-methyl-2-nitro-benzene
• Benzene, 1-(chloromethyl)-3-methyl-2-nitro-
• SureCN66829; 2-nitro-3-methyl benzyl chloride; AGN-PC-00N4EW; 3-(chloromethyl)-2-nitrotoluene; 1-chloromethyl-3-methyl-2-nitro-benzene; Benzene, 1-(chloromethyl)-3-methyl-2-nitro-;
• DKOAMCBHOMXOPX-UHFFFAOYSA-N
• SCHEMBL66829
• EN300-1587508
• DTXSID80544159
• 70018-11-0
• DB-122275

• MDL： MFCD09744690
• Inchi： 1S/C8H8ClNO2/c1-6-3-2-4-7(5-9)8(6)10(11)12/h2-4H,5H2,1H3
• InChI Key： DKOAMCBHOMXOPX-UHFFFAOYSA-N
• SMILES： ClCC1C=CC=C(C)C=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 185.0243562g/mol
• Monoisotopic Mass: 185.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes